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Compound of Interest

Compound Name: Benzopinacol

Cat. No.: B1666686 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Benzopinacol, a common intermediate in organic synthesis. Adherence to these

procedures will help mitigate risks and ensure a safe laboratory environment.

Understanding the Hazards
Benzopinacol is a white crystalline powder that presents several potential hazards.[1][2] It is

known to cause skin and serious eye irritation, and may also lead to respiratory tract irritation.

[3] Furthermore, Benzopinacol is very toxic to aquatic life with long-lasting effects.[4][5]

Personal Protective Equipment (PPE) and Engineering
Controls
To minimize exposure and ensure safety, a combination of engineering controls and personal

protective equipment is essential.

Quantitative Data on Benzopinacol
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Property Value Source(s)

CAS Number 464-72-2 [1][3][4]

Molecular Formula C26H22O2 [4][6]

Appearance White crystalline powder [1][2]

Melting Point 171 - 173 °C [7]

Oral LD50 (Mouse) > 10,000 mg/kg [3][7]

Incompatible Materials Strong oxidizing agents [1][3][8]

Hazard Statements H315: Causes skin irritation [3]

H319: Causes serious eye

irritation
[3]

H335: May cause respiratory

irritation
[3]

H410: Very toxic to aquatic life

with long lasting effects
[4][5]

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Source(s)

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection, meeting

standards such as OSHA 29

CFR 1910.133 or EU EN166.

A face shield may be

appropriate in some situations.

[1][3]

Skin Protection

Chemical-resistant protective

gloves (e.g., Nitrile rubber).[6]

Wear a laboratory coat and

close-toed footwear.[3]

[1][3][4]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. If dust is generated

or ventilation is poor, use a

NIOSH- or CEN-certified

respirator.

[1][3][4][6]

Experimental Protocol: Safe Handling of Benzopinacol
This protocol outlines the step-by-step procedure for safely handling Benzopinacol in a

laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations low.[1][3]

Ensure that an eyewash station and a safety shower are readily accessible.[1]

Remove all sources of ignition from the work area.[3]

2. Donning Personal Protective Equipment (PPE):
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Before handling Benzopinacol, put on all required PPE as specified in the table above. This

includes safety glasses or goggles, chemical-resistant gloves, and a lab coat.

3. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[3][8]

Minimize dust generation and accumulation when handling the solid powder.[1][3]

Use appropriate tools (e.g., spatula, scoop) to transfer the chemical.

Keep the container tightly closed when not in use.[1][3][8]

4. In Case of a Spill:

For small spills, sweep up the material, taking care to avoid generating dust, and place it into

a suitable, labeled container for disposal.[1][7]

Ensure adequate ventilation during cleanup.[1]

5. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water. If irritation occurs, get medical advice.[1][3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[1][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan
Proper disposal of Benzopinacol and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Waste Characterization: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste according to US EPA guidelines (40 CFR 261.3)

and consult state and local regulations.[3]

Disposal Method: Dispose of the contents and container in accordance with all local,

regional, national, and international regulations.[3][4] One possible method is to dissolve the

material in a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.[4]

Environmental Precautions: Do not allow the product to enter drains, other waterways, or

soil.[3]

Visualizing Safety Workflows
To further clarify the safety procedures, the following diagrams illustrate the logical flow of

handling and hazard mitigation for Benzopinacol.

Benzopinacol Handling Workflow
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Benzopinacol.

Hazard Mitigation Logic for Benzopinacol
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Caption: Logical relationship for hazard mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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